N-(2-hydroxyethyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-(2-hydroxyethyl)-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C10H10F3NO2/c11-10(12,13)8-4-2-1-3-7(8)9(16)14-5-6-15/h1-4,15H,5-6H2,(H,14,16)
• InChI Key: VSMZAHUHFRXRRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCO)C(F)(F)F
• Molecular Formula: C10H10F3NO2
• Molecular Weight: 233.19 g/mol

Description

N-(2-hydroxyethyl)-2-(trifluoromethyl)benzamide, also known as N-hydroxyethyl-2-trifluoromethylbenzamide or HETFA, is an organic compound that has recently become of interest in the field of synthetic organic chemistry. HETFA is a derivative of benzamide, a common class of compounds found in many pharmaceuticals and drugs. HETFA is known for its unique properties, such as its ability to act as a protecting group in a variety of synthetic reactions.

Scientific Research Applications

Antiarrhythmic Activity

Research on benzamides, including those related to N-(2-hydroxyethyl)-2-(trifluoromethyl)benzamide, has demonstrated their potential in developing antiarrhythmic drugs. Studies have explored the synthesis and antiarrhythmic activity of benzamides with trifluoroethoxy ring substituents and heterocyclic amide side chains, showing that compounds like flecainide acetate exhibit significant oral antiarrhythmic activity in mice, leading to clinical trials as antiarrhythmic agents (Banitt et al., 1977).

Supramolecular Chemistry

In the realm of supramolecular chemistry, the structure of compounds similar to N-(2-hydroxyethyl)-2-(trifluoromethyl)benzamide has been studied for their ability to self-assemble into novel organizational motifs. For instance, N,N′,N″-tris(2-methoxyethyl)benzene-1,3,5-tricarboxamide exhibits a unique π-stack surrounded by a triple helical network of hydrogen bonds, suggesting a new mode of organization for columnar liquid crystals (Lightfoot et al., 1999).

Catalysis and Synthesis

The versatility of benzamide derivatives in catalysis has also been explored, with studies showing their utility in facilitating ortho-fluorination reactions crucial for medicinal chemistry and synthesis. For example, Pd(OTf)2 x 2 H2O-catalyzed ortho-fluorination of triflamide-protected benzylamines using N-fluoro-2,4,6-trimethylpyridinium triflate and NMP as a promoter demonstrates the broad applicability of this fluorination protocol (Wang et al., 2009).

Magnetic Materials

Additionally, benzamide derivatives have been studied for their potential in designing magnetic materials. Tetranuclear [Cu-Ln]2 single molecule magnets synthesized using a trianionic ligand derived from benzamide exhibit strong ferromagnetic interactions, showcasing the possibility of utilizing these compounds in the development of single molecule magnets (SMMs) and single-chain magnets (SCMs) (Costes et al., 2008).